5-chloro-2-methoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H21ClN2O4/c1-26-17-9-6-13(21)11-15(17)20(25)22-14-7-8-16(18(12-14)27-2)23-10-4-3-5-19(23)24/h6-9,11-12H,3-5,10H2,1-2H3,(H,22,25)
• InChI Key: CAXIPWVHIWJNQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=CC(=C(C=C2)N3CCCCC3=O)OC
• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol

Description

5-chloro-2-methoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BIX-01294 and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

Mode of Action

It’s known that the compound is an intermediate in the synthesis of glyburide , a drug used for the treatment of type 2 diabetes. Glyburide works by stimulating the release of insulin from the pancreas, reducing blood glucose levels. It’s possible that the compound may share similar interactions with its targets.

Biochemical Pathways

Given its role as an intermediate in the synthesis of glyburide , it may be involved in pathways related to glucose metabolism and insulin regulation.

Result of Action

As an intermediate in the synthesis of glyburide , its effects may be related to the regulation of blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-2-methoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide in lab experiments is its specificity for the histone methyltransferase G9a. This allows for the selective inhibition of this enzyme without affecting other histone methyltransferases. However, one limitation of using BIX-01294 is its relatively low potency, which can require high concentrations of the compound to achieve significant effects.

Future Directions

There are several future directions for research on 5-chloro-2-methoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide. One area of interest is in the development of more potent analogs of the compound that can achieve greater inhibition of G9a at lower concentrations. Another direction for future research is in the exploration of the compound’s potential applications in the treatment of neurodegenerative diseases and cancer. Additionally, further studies are needed to fully understand the biochemical and physiological effects of BIX-01294 and its mechanism of action.

Synthesis Methods

The synthesis of 5-chloro-2-methoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide has been described in several publications. One of the most common methods involves the reaction of 5-chloro-2-methoxybenzoic acid with 3-methoxy-4-(2-oxopiperidin-1-yl)aniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

5-chloro-2-methoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide has been found to have potential applications in several areas of scientific research. One of the primary areas of interest is in the field of epigenetics, where it has been shown to inhibit the activity of the histone methyltransferase G9a. This enzyme plays a critical role in the regulation of gene expression through the modification of histone proteins, and its inhibition by BIX-01294 has been shown to have significant effects on the differentiation and proliferation of stem cells.